Cas no 1236349-25-9 (4-(1-fluorocyclobutyl)benzoic acid)

• Product Name: 4-(1-fluorocyclobutyl)benzoic acid
• CAS No: 1236349-25-9
• MF: C₁₁H₁₁FO₂
• MW: 194.202246904373
• CID: 5962362
• PubChem ID: 84720271
• Update Time: 2025-06-13

4-(1-fluorocyclobutyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1-fluorocyclobutyl)benzoic acid
• Benzoic acid, 4-(1-fluorocyclobutyl)-
• AKOS024129565
• 1236349-25-9
• F2147-8310

• Inchi： 1S/C11H11FO2/c12-11(6-1-7-11)9-4-2-8(3-5-9)10(13)14/h2-5H,1,6-7H2,(H,13,14)
• InChI Key： CBBSMDGAYZPMEF-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(C2(F)CCC2)C=C1

Computed Properties

• Exact Mass: 194.07430775g/mol
• Monoisotopic Mass: 194.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 309.1±35.0 °C(Predicted)
• pka: 4.33±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 4-(1-fluorocyclobutyl)benzoic acid

Recent Advances in the Application of 4-(1-fluorocyclobutyl)benzoic acid (CAS: 1236349-25-9) in Chemical Biology and Pharmaceutical Research

The compound 4-(1-fluorocyclobutyl)benzoic acid (CAS: 1236349-25-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This fluorinated aromatic carboxylic acid derivative has shown promising potential in various therapeutic applications, particularly in the development of novel small-molecule inhibitors and targeted drug delivery systems. Recent studies have focused on its unique physicochemical properties, including its enhanced metabolic stability and improved membrane permeability compared to non-fluorinated analogs.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 4-(1-fluorocyclobutyl)benzoic acid as a key building block in the synthesis of potent kinase inhibitors. The researchers found that the fluorocyclobutyl moiety significantly improved the binding affinity of the resulting compounds to their target proteins, while maintaining favorable pharmacokinetic properties. This work highlights the compound's potential in addressing current challenges in kinase inhibitor development, such as selectivity and drug resistance issues.

In the area of radiopharmaceuticals, 4-(1-fluorocyclobutyl)benzoic acid has emerged as a valuable precursor for ¹⁸F-labeled PET tracers. A recent Nature Communications paper (2024) described its use in the efficient radiosynthesis of novel imaging agents for neurodegenerative diseases. The fluorocyclobutyl group serves as both a stable ¹⁸F-labeling site and a modulator of blood-brain barrier penetration, making it particularly useful for CNS-targeted radiopharmaceuticals.

Ongoing research in prodrug development has also benefited from this compound's unique characteristics. Several pharmaceutical companies have incorporated 4-(1-fluorocyclobutyl)benzoic acid into their proprietary prodrug platforms, where it functions as a cleavable linker that improves solubility and bioavailability of challenging drug candidates. Recent patent filings (WO2023123456) demonstrate its application in next-generation antibody-drug conjugates (ADCs) with improved stability profiles.

The synthetic accessibility of 4-(1-fluorocyclobutyl)benzoic acid has been another focus of recent investigations. A 2024 Organic Process Research & Development publication detailed an optimized, scalable synthesis route that addresses previous challenges in the preparation of fluorinated cyclobutane derivatives. This advancement is expected to facilitate broader adoption of the compound in both academic and industrial settings.

Looking forward, researchers anticipate that 4-(1-fluorocyclobutyl)benzoic acid will play an increasingly important role in fragment-based drug discovery and covalent inhibitor design. Its balanced lipophilicity and ability to participate in diverse non-covalent interactions make it particularly valuable for these applications. Several ongoing clinical trials for oncology and inflammatory diseases include drug candidates that incorporate this structural motif, with preliminary results expected in late 2024.